5-Chloro-2-methyl-2,3-dihydro-1,2-thiazole
Overview
Description
5-Chloro-2-methyl-2,3-dihydro-1,2-thiazole is a chemical compound with the molecular formula C4H4ClNOS . It is a member of the isothiazolinone class of heterocycles, which are used as biocides . This compound is often used in combination with other preservatives .
Synthesis Analysis
The synthesis of thiazole derivatives, including this compound, involves various methods. One such method involves the C-H substitution reaction of thiazole catalyzed by a palladium/copper system . Another method involves the reaction of 2-chloropropene isothiocyanate with thionyl chloride .Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in ECHA’s databases . The structure is well-defined, and its identity is not claimed confidential .Chemical Reactions Analysis
Thiazoles, including this compound, have many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place . They are also known to undergo various chemical reactions, including C-H substitution reactions .Physical and Chemical Properties Analysis
This compound is a colorless liquid at room temperature . It has a melting point of 30°C and a boiling point of 108-110°C at 2.4kPa . It is insoluble in water but soluble in dichloromethane, chloroform, and carbon tetrachloride .Safety and Hazards
5-Chloro-2-methyl-2,3-dihydro-1,2-thiazole can cause allergic reactions in some people . In pure form or in high concentrations, it is a skin and membrane irritant and can cause chemical burns . It is classified as hazardous based on the standardized system of statements and pictograms established under the CLP (Classification Labelling and Packaging) Regulation .
Future Directions
Thiazoles, including 5-Chloro-2-methyl-2,3-dihydro-1,2-thiazole, have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities . Future research could focus on synthesizing various scaffolds of thiazole for screening different pharmacological activities .
Properties
IUPAC Name |
5-chloro-2-methyl-3H-1,2-thiazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6ClNS/c1-6-3-2-4(5)7-6/h2H,3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYRYCMSRILEZNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC=C(S1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10595194 |
Source
|
| Record name | 5-Chloro-2-methyl-2,3-dihydro-1,2-thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10595194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
87701-39-1 |
Source
|
| Record name | 5-Chloro-2-methyl-2,3-dihydro-1,2-thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10595194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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